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Compound of Interest

Compound Name: Vernodalin

Cat. No.: B1205544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

vernodalin, a sesquiterpene lactone of significant interest for its therapeutic potential. Due to

the limited availability of detailed experimental data for pure vernodalin in published literature,

this guide also includes extensive data on the closely related and well-characterized

compound, vernodalinol, for comparative purposes.

Core Physicochemical Properties
Vernodalin is a naturally occurring sesquiterpene lactone found in plants of the Vernonia

genus, notably Vernonia amygdalina.[1][2] Its chemical structure and fundamental properties

are summarized below.
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Property Value Source

Molecular Formula C₁₉H₂₀O₇ [1][2]

Molecular Weight 360.36 g/mol [1][2]

IUPAC Name

[(3aR,4S,5aR,9aR,9bR)-5a-

ethenyl-3,9-dimethylidene-2,8-

dioxo-3a,4,5,6,9a,9b-

hexahydrofuro[2,3-

f]isochromen-4-yl] 2-

(hydroxymethyl)prop-2-enoate

[1]

CAS Number 21871-10-3 [2]

Spectroscopic Data
Detailed spectroscopic data for pure vernodalin is not extensively tabulated in the available

literature. However, data for the related compound, vernodalinol, has been thoroughly

characterized and is presented here as a reference. Some partial NMR data for vernodalin is

also available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Vernodalinol: The ¹H and ¹³C NMR spectroscopic data for vernodalinol, recorded in methanol-

d₄ at 500 MHz and 125 MHz respectively, are detailed below.[3]

Table 2.1: ¹H and ¹³C NMR Data for Vernodalinol[3]
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Position
δH (ppm) (multiplicity, J in
Hz)

δC (ppm)

1 5.76 (dd, 17.5, 11.0) 139.7

2a 5.21 (d, 11.0) 112.9

2b 5.25 (d, 17.5)

3 - 163.7

4 - 131.4

5 2.55 (m) 49.2

6 4.15 (t, 10.5) 67.0

7 3.51 (t, 10.0) 45.1

8 5.38 (dd, 11.0, 5.0) 68.0

9a 1.64 (m) 35.9

9b 2.01 (m)

10 - 38.1

11 - 136.2

12 - 166.5

13a 5.79 (s) 127.0

13b 6.34 (s)

14a 2.21 (m) 69.0

14b 2.41 (m)

15a 5.77 (s) 131.2

15b 6.54 (s)

16 - 163.3

17 - 138.6

18 4.19 (s) 58.5
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19a 5.85 (s) 122.3

19b 6.19 (s)

Vernodalin: Partial ¹H and ¹³C NMR data for vernodalin in a mixed solvent of CDCl₃ and

CD₃OD have been reported.[4]

Table 2.2: Partial ¹H and ¹³C NMR Data for Vernodalin[4]

Position/Proton δH (ppm) δC (ppm)

H-15 6.54 (s) -

H-4' 6.13 (br. s) -

H-13 6.01 (d, J=3.0 Hz) -

C-1' - 167.3

C-2' - 138.8

C-3' - 126.9

C-7 - 49.9

C-5 - 46.0

C-10 - 40.4

C-9 - 38.4

Infrared (IR) Spectroscopy
Vernodalinol: The IR spectrum of vernodalinol (KBr) shows characteristic absorption bands

for its functional groups.[3]

Table 2.3: IR Absorption Bands for Vernodalinol[3]
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Wavenumber (cm⁻¹) Functional Group

3600–2600 Carboxyl (-COOH)

3443 Hydroxyl (-OH)

3108, 3083 Alkene (=C-H)

1707 Carbonyl (C=O)

1626 Alkene (C=C)

UV-Visible (UV-Vis) Spectroscopy
Vernodalinol: The UV-Vis spectrum of vernodalinol in dry methanol exhibits a maximum

absorption (λmax) indicative of an enone chromophore.[3]

Table 2.4: UV-Vis Absorption Data for Vernodalinol[3]

Solvent λmax (nm) log ε

Dry Methanol 235 2.76

Physical Properties
Detailed physical properties such as melting point and solubility for pure vernodalin are not

well-documented. However, the data for vernodalinol provides a useful reference.

Table 3.1: Physical Properties of Vernodalinol[3]

Property Value

Appearance Colorless crystals

Melting Point 217–218 °C

Optical Rotation +178.70 (c 0.253, dry MeOH)

Experimental Protocols
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The isolation of pure vernodalin typically involves extraction from the leaves of Vernonia

amygdalina, followed by chromatographic purification. While a specific protocol for pure

vernodalin is not exhaustively detailed, the following procedure for the isolation of the closely

related vernodalinol provides a robust methodological framework.[3][5][6]

Extraction
Plant Material Preparation: Dried leaves of Vernonia amygdalina are ground into a fine

powder.

Solvent Extraction: The powdered leaves are extracted with 85% ethanol. This can be

performed using maceration or a Soxhlet apparatus.[7][8]

Concentration: The ethanolic extract is concentrated under reduced pressure using a rotary

evaporator to yield a crude extract.

Fractionation
Liquid-Liquid Partitioning: The crude ethanolic extract is subjected to liquid-liquid partitioning

with solvents of increasing polarity, such as hexane, chloroform, and n-butanol, to separate

compounds based on their polarity.[3][5]

Chromatographic Purification
Column Chromatography: The n-butanol fraction, which is typically enriched with

sesquiterpene lactones, is subjected to column chromatography on silica gel.

Elution: The column is eluted with a gradient of solvents, commonly a mixture of chloroform

and methanol (e.g., 80:20 v/v), to separate the different components.[3]

Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) to identify those containing the compound of interest. Fractions with

similar TLC profiles are pooled.

Purification and Crystallization
Recrystallization: The pooled fractions containing the desired compound are further purified

by repeated recrystallization from a suitable solvent, such as anhydrous methanol.[3]
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Washing and Drying: The resulting crystals are washed with solvents like ethyl acetate and

acetone to remove impurities and then dried to yield the pure compound.[3]

Dried & Powdered
Vernonia amygdalina Leaves

Solvent Extraction
(85% Ethanol)

Concentration
(Rotary Evaporator)

Crude Ethanolic Extract

Liquid-Liquid Partitioning
(Hexane, Chloroform, n-Butanol)

n-Butanol Fraction

Silica Gel Column Chromatography
(Chloroform:Methanol Gradient)

Collected Fractions

TLC Analysis

Pooled Fractions

Recrystallization
(Anhydrous Methanol)

Pure Vernodalin/Vernodalinol
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Click to download full resolution via product page

Experimental workflow for the isolation of vernodalin/vernodalinol.

Signaling Pathways Modulated by Vernodalin
Vernodalin has been shown to exert its biological effects, particularly its anticancer properties,

through the modulation of several key intracellular signaling pathways.

FAK/PI3K/AKT/mTOR Signaling Pathway
Vernodalin attenuates the FAK/PI3K/AKT/mTOR signaling pathway, which is crucial for cell

proliferation, survival, and metastasis. By inhibiting the phosphorylation of key proteins in this

cascade, vernodalin can suppress tumor growth and invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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